5-chloro-1-methyl-1H-imidazole-4-sulfonyl chloride

• IUPAC Name: 5-chloro-1-methylimidazole-4-sulfonyl chloride
• InChI: InChI=1S/C4H4Cl2N2O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,1H3
• InChI Key: SWTLYSQAVQWLET-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Cl)S(=O)(=O)Cl
• Molecular Formula: C4H4Cl2N2O2S
• DSSTOX Substance ID: DTXSID90588201
• Molecular Weight: 215.06 g/mol
• CAS RN: 137048-96-5

Description

“5-chloro-1-methyl-1H-imidazole-4-sulfonyl chloride” is a chemical compound with the empirical formula C4H4Cl2N2O2S and a molecular weight of 215.06. It is a solid substance.

Molecular Structure Analysis

The SMILES string of this compound is CN1C=NC(S(Cl)(=O)=O)=C1Cl. The InChI code is 1S/C4H4Cl2N2O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,1H3.

Physical And Chemical Properties Analysis

This compound is a solid. Its storage temperature is room temperature.

Scientific Research Applications

Chemical Synthesis and Modification

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride plays a critical role in the field of chemical synthesis, serving as a precursor or intermediate in the creation of various chemical compounds. Its unique structure enables the formation of complex molecules through reactions such as sulfenylation, sulfinylation, sulfonylation, and chlorination. This chemical is instrumental in the synthesis of compounds with potential antitumor activities, as highlighted in studies exploring the creation of novel pharmaceuticals. Its application extends to the development of drugs and materials that can inhibit or treat various diseases, showcasing its versatility in medicinal chemistry and pharmaceutical research (Iradyan, Arsenyan, Stepanyan, & Iradyan, 2009).

Enhancement of Antimicrobial Properties

Research has demonstrated the effectiveness of imidazole derivatives, including those related to 5-chloro-1-methyl-1H-imidazole-4-sulfonyl chloride, in enhancing antimicrobial properties. These compounds are foundational in creating treatments for fungal infections and are integral in the manufacturing of antifungal drugs such as ketoconazole and clotrimazole. The antimicrobial activities of imidazole and its derivatives highlight the compound's significance in developing treatments against a broad spectrum of microbial infections, reinforcing its importance in addressing public health challenges related to microbial resistance (American Journal of IT and Applied Sciences Research, 2022).

Environmental and Safety Applications

The chemical's role extends beyond pharmaceuticals into environmental safety and protection. Derivatives of 5-chloro-1-methyl-1H-imidazole-4-sulfonyl chloride have been studied for their potential in creating safer and more effective biocidal agents. These agents are crucial for disinfection processes that aim to minimize antibiotic resistance in gram-negative species, a growing concern in public health. The ability of these compounds to serve as biocides without promoting antibiotic resistance underlines the chemical's utility in developing disinfection solutions that do not compromise antibiotic efficacy (Kampf, 2018).

Safety and Hazards

The compound has hazard statements H302, H314, and H335. It has precautionary statements P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501.